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Compound of Interest

Compound Name: (R)-(-)-BMS 204352

Cat. No.: B1218510

Get Quote

Executive Summary
(R)-(-)-BMS 204352 (also referred to in the context of its racemate Flindokalner or Maxipost) is

a fluoro-oxindole potassium channel modulator. While the compound was originally developed

as a neuroprotectant for acute ischemic stroke, it remains a critical pharmacological tool for

probing the biophysics of Large-Conductance Calcium-Activated Potassium Channels

(KCa1.1/BK/Slo1).

This guide provides an in-depth analysis of the modulation properties of BMS-204352,

specifically focusing on its mechanism of increasing open probability (

) in a calcium- and voltage-dependent manner. It clarifies the stereoselective potency between
the (R)-(-) and (S)-(+) enantiomers and provides validated protocols for electrophysiological
characterization.

Chemical & Pharmacological Profile
Stereochemistry and Potency
It is critical to distinguish between the enantiomers of BMS-204352 to ensure experimental

reproducibility.
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Chemical Name: (3S)-3-(5-chloro-2-methoxyphenyl)-3-fluoro-6-(trifluoromethyl)-1,3-

dihydroindol-2-one.

Stereoselectivity: The (S)-(+) enantiomer is the biologically active form responsible for the

potent activation of KCa1.1 and KCNQ channels. The (R)-(-) enantiomer (the subject of this

specific query) is significantly less potent (often used as a negative control or less active

comparator in stereoselectivity studies).

Note: Most literature referring to "BMS-204352" without prefix describes the racemate or

the active (S)-enantiomer. Researchers using (R)-(-)-BMS 204352 should expect

significantly reduced efficacy (right-shifted concentration-response curves) compared to

the (S)-(+) form.

Selectivity Profile
While primarily known as a KCa1.1 opener, BMS-204352 exhibits a "dirty" pharmacological

profile that must be accounted for in experimental design:

Primary Target: KCa1.1 (BK) channels (Positive Allosteric Modulator).

Secondary Targets: KCNQ (Kv7.2-7.5) channels (Opener).[1][2][3]

Off-Targets: L-type Voltage-Gated Calcium Channels (Inhibitor,

).

Negative Modulation: Kv7.1 (Inhibitor).[4]

Molecular Mechanism of Action[3][5][6]
Calcium-Sensitive Gating Modulation
BMS-204352 does not open the KCa1.1 channel in the absence of calcium or voltage drive.

Instead, it acts as a calcium-sensitive primer.

Low

(Resting, < 100 nM): The compound has minimal effect on channel opening.
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High

(Stressed/Ischemic, > 1 µM): The compound dramatically increases

by shifting the voltage of half-activation (

) to more hyperpolarized potentials.

This property theoretically allows the drug to target metabolically stressed neurons (high

intracellular calcium) while sparing healthy tissue, a concept termed "pathology-dependent

activation."

Allosteric Binding
The compound likely interacts with the RCK (Regulator of Conductance of K+) domains or the

S6-RCK linker of the

-subunit (KCNMA1). Unlike pore-blockers, it stabilizes the open conformation of the gating ring,
effectively reducing the energy barrier required for voltage sensor activation.

Mechanism Visualization
The following diagram illustrates the synergistic activation of KCa1.1 by Depolarization,

Calcium, and BMS-204352.
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Caption: Synergistic activation of KCa1.1. BMS-204352 potentiates Ca2+-dependent gating,

shifting activation to negative voltages.

Experimental Methodologies
To validate the modulation properties of (R)-(-)-BMS 204352, the Whole-Cell Patch-Clamp

technique is the gold standard. The following protocol ensures isolation of KCa1.1 currents

from other potassium conductances.

Protocol: Whole-Cell Patch Clamp Recording
Objective: Measure the shift in conductance-voltage (G-V) relationship induced by BMS-

204352.

Reagents & Solutions:

Pipette (Internal) Solution: 140 mM K-Gluconate, 10 mM HEPES, 2 mM

, 0.1 mM EGTA (low buffering to allow Ca2+ sensitivity), pH 7.2.
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Note: To test Ca2+-sensitivity, prepare internal solutions with defined free

(e.g., 0.1 µM vs 1.0 µM) using a Ca-EGTA buffering calculator.

Bath (External) Solution: aCSF or standard Tyrode’s solution (140 mM NaCl, 5 mM KCl, 2

mM

, 1 mM

, 10 mM HEPES, 10 mM Glucose).

Blockers: Add 1 µM Tetrodotoxin (TTX) to block Na+ channels. Add 5 mM 4-AP if necessary

to block Kv1/Kv3 channels, though KCa1.1 is generally pharmacologically distinct.

Step-by-Step Workflow:

Preparation: Pull borosilicate glass pipettes to a resistance of 3–5 MΩ.

Seal Formation: Approach cell, apply positive pressure, then suction to form a Giga-ohm seal

(>1 GΩ).

Break-in: Apply short suction pulses to rupture the patch and establish whole-cell

configuration.

Capacitance Compensation: Compensate for slow and fast capacitance transients (

,

) to minimize voltage errors.

Voltage Protocol:

Holding Potential: -80 mV.

Step Protocol: Step from -100 mV to +60 mV in 10 mV increments.

Duration: 200–500 ms per step.

Drug Application:
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Record baseline currents (Control).

Perfuse (R)-(-)-BMS 204352 (Start at 10 µM due to lower potency of R-enantiomer; for

Racemate use 1 µM).

Record until effect stabilizes (typically 2-5 mins).

Washout: Perfuse control solution to verify reversibility.

Data Analysis Strategy
Current Measurement: Measure steady-state current amplitude (

) at the end of each voltage step.

Conductance Calculation: Calculate conductance (

) using Ohm's law:

Where

is the potassium reversal potential (calculated via Nernst equation).

Boltzmann Fitting: Plot Normalized Conductance (

) vs. Voltage (

) and fit with the Boltzmann function:

: Voltage of half-maximal activation.

: Slope factor.

Result Interpretation: A successful modulation by BMS-204352 is indicated by a negative

(leftward) shift in

(e.g.,

to

mV).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1218510/docs?utm_src=pdf-body#technical-guide-r-bms-204352-modulation-of-kca1-1-channels
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Standardized Whole-Cell Patch Clamp workflow for assessing KCa1.1 modulation.

Quantitative Data Summary
The following table summarizes the expected modulation parameters. Note: Values are

approximate and depend on the specific splice variant and internal calcium concentration.

Parameter Control Conditions
With BMS-204352
(10 µM)

Effect Description

(Activation)
+20 to +40 mV (at 1

µM Ca2+)
-10 to +10 mV

Hyperpolarizing Shift

(Channel opens at

more negative

voltages).

Activation Time (

)
Standard Decreased (Faster)

Faster channel

opening kinetics.

Deactivation Time (

)
Standard Increased (Slower)

Slower closing;

stabilizes open state.

Ca2+ Sensitivity Moderate Increased

Channel becomes

sensitive to Ca2+ at

lower voltages.

Peak Current Baseline Increased
Net increase in

outward K+ current.

Therapeutic Context & Limitations
Clinical Failure in Stroke
Despite robust preclinical data showing neuroprotection (reduced infarct volume in rat MCAO

models), BMS-204352 failed in Phase III clinical trials (The POST trial) for acute ischemic

stroke.

Reason for Failure: Likely due to the "U-shaped" efficacy curve and lack of sufficient

therapeutic window in humans, or the complexity of targeting downstream excitotoxicity late
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in the cascade.

Current Status: It remains a high-value tool compound for validating BK channel targets in

other indications, such as Fragile X Syndrome (where it reverses cortical hyperexcitability)

and neuropathic pain.

Stereochemical Caution
Researchers utilizing (R)-(-)-BMS 204352 must be aware that they are using the less active

enantiomer. If the goal is to maximize channel opening, the (S)-(+) enantiomer or the racemate

is preferred. If the (R)-form is used as a control, the absence of effect at low concentrations (<1

µM) validates the stereospecificity of the binding site.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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